Regioisomeric Impact on pKa and Hydrogen-Bonding Geometry
The target compound (4-substituted piperidine) is regioisomeric with 1-{3-[(2-Amino-ethyl)-isopropyl-amino]-piperidin-1-yl}-ethanone (CAS 1353967-77-7). Although both share the formula C12H25N3O and a predicted boiling point of ~357.7 °C, the 3-isomer displays a predicted pKa of 9.58±0.10, reflecting the altered electronic environment of the exocyclic tertiary amine when positioned at the 3- rather than 4-position of the piperidine ring . In the 4-substituted target compound, the para-relationship between the piperidine N-acetyl group and the aminoethyl-isopropyl-amino substituent enforces a different vector and conformational ensemble compared with the meta-relationship in the 3-isomer . This geometric distinction is critical when the compound is employed as a scaffold for receptor-ligand design: the 4-(2-aminoethyl)piperidine architecture has been explicitly validated in σ1 receptor SAR studies where N-piperidine substituents modulate affinity across a >200-fold range (Ki from 0.61 nM to >165 nM) [1]. The 3-substituted regioisomer lacks comparable published SAR anchoring, introducing ambiguity in pharmacophore modeling.
| Evidence Dimension | Predicted pKa of the exocyclic tertiary amine nitrogen |
|---|---|
| Target Compound Data | Not explicitly reported; the 4-substituted regioisomer is expected to have a distinct pKa due to altered through-bond induction from the N-acetyl group at the para position. |
| Comparator Or Baseline | 1-{3-[(2-Amino-ethyl)-isopropyl-amino]-piperidin-1-yl}-ethanone (CAS 1353967-77-7): predicted pKa = 9.58 ± 0.10 |
| Quantified Difference | pKa difference not directly quantified for the 4-isomer; however, the regioisomeric shift from 3- to 4-position changes the distance and through-bond electronic communication between the N-acetyl group and the exocyclic amine, which in analogous piperidine systems can shift pKa by 0.5–1.5 log units. |
| Conditions | Predicted values from ChemicalBook/ACD/Labs algorithms; temperature 25 °C |
Why This Matters
Different pKa values dictate protonation state at physiological pH (7.4) and during salt formation or extraction, directly impacting solubility, formulation, and HPLC retention for purity analysis.
- [1] Holtschulte, C. et al. ChemMedChem 2022, 17(7), e202100735. Table 1: σ1 Ki values for piperidine derivatives ranging from 0.61 nM (cyclohexane lead) to 849 nM (4b). DOI: 10.1002/cmdc.202100735 View Source
